Cas no 1806572-28-0 (5-Bromo-2-(2-bromoacetyl)benzo[d]oxazole)

• Product Name: 5-Bromo-2-(2-bromoacetyl)benzo[d]oxazole
• CAS No: 1806572-28-0
• MF: C₉H₅Br₂NO₂
• MW: 318.949500799179
• CID: 4818684
• Update Time: 2025-05-20

5-Bromo-2-(2-bromoacetyl)benzo[d]oxazole Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-2-(2-bromoacetyl)benzo[d]oxazole

• Inchi： 1S/C9H5Br2NO2/c10-4-7(13)9-12-6-3-5(11)1-2-8(6)14-9/h1-3H,4H2
• InChI Key： IMPMLWYODASGIB-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)N=C(C(CBr)=O)O2

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 237
• XLogP3: 3.7
• Topological Polar Surface Area: 43.1

Additional information on 5-Bromo-2-(2-bromoacetyl)benzo[d]oxazole

Introduction to 5-Bromo-2-(2-bromoacetyl)benzo[d]oxazole (CAS No. 1806572-28-0)

5-Bromo-2-(2-bromoacetyl)benzo[d]oxazole, identified by the Chemical Abstracts Service Number (CAS No.) 1806572-28-0, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This heterocyclic aromatic molecule has garnered attention due to its structural features and potential biological activities, making it a valuable scaffold for drug discovery and development. The presence of both bromine substituents and an acetyl group on the benzo[d]oxazole core imparts unique reactivity and functionality, which are exploited in various synthetic pathways and biological assays.

The benzo[d]oxazole moiety is a well-known pharmacophore, frequently encountered in a multitude of bioactive molecules. Its aromatic system contributes to favorable interactions with biological targets, while the oxygen atom within the ring can participate in hydrogen bonding, enhancing binding affinity. In the case of 5-Bromo-2-(2-bromoacetyl)benzo[d]oxazole, the bromine atoms at positions 5 and 2 introduce electrophilic centers, facilitating nucleophilic substitution reactions that are pivotal in medicinal chemistry. Additionally, the acetyl group at position 2 serves as a versatile handle for further derivatization, enabling the construction of more complex molecular architectures.

Recent advancements in synthetic methodologies have highlighted the utility of this compound in constructing novel therapeutic agents. The combination of bromine atoms and an acetyl group allows for selective modifications, such as Suzuki-Miyaura cross-coupling reactions or Friedel-Crafts acylations, which are commonly employed to introduce additional functional groups or alter physicochemical properties. These modifications are crucial for optimizing drug-like characteristics, including solubility, bioavailability, and metabolic stability.

From a biological perspective, 5-Bromo-2-(2-bromoacetyl)benzo[d]oxazole has been investigated for its potential pharmacological effects. Studies have suggested that this compound may exhibit activity against various disease targets by interacting with specific enzymes or receptors. For instance, derivatives of benzo[d]oxazole have shown promise in inhibiting kinases and other enzymes implicated in cancer progression. The bromine substituents may enhance binding affinity through halogen bonding interactions, a phenomenon that has been increasingly recognized as a key factor in drug design.

The acetyl group in 5-Bromo-2-(2-bromoacetyl)benzo[d]oxazole also plays a critical role in modulating biological activity. Acyl derivatives are known to modulate enzyme function by acting as either substrates or inhibitors. In particular, acetylation events are frequently involved in cellular signaling pathways, making this moiety an attractive target for therapeutic intervention. By incorporating this group into a benzo[d]oxazole scaffold, researchers can explore novel mechanisms of action that may lead to the development of next-generation therapeutics.

The synthesis of 5-Bromo-2-(2-bromoacetyl)benzo[d]oxazole involves multi-step organic transformations that showcase the ingenuity of modern synthetic chemistry. The process typically begins with the preparation of a benzo[d]oxazole precursor, followed by selective bromination at desired positions. Subsequent introduction of the acetyl group via Friedel-Crafts acylation or other acylation methods completes the molecular framework. The precision required in these steps underscores the importance of high-quality starting materials and optimized reaction conditions to ensure high yields and purity.

In academic research, this compound has been utilized as a building block for more complex scaffolds through palladium-catalyzed cross-coupling reactions. For example, Suzuki-Miyaura couplings have been employed to attach aryl or heteroaryl groups to the benzo[d]oxazole core, expanding its structural diversity. Such modifications allow researchers to fine-tune electronic properties and steric hindrance around key binding sites, thereby improving target engagement.

The pharmaceutical industry has also shown interest in 5-Bromo-2-(2-bromoacetyl)benzo[d]oxazole due to its potential as an intermediate in drug development pipelines. Its structural features make it amenable to further functionalization into lead compounds that can be advanced into clinical trials. Companies specializing in contract research organizations (CROs) often provide synthetic services for such intermediates, enabling pharmaceutical firms to accelerate their drug discovery programs.

Computational chemistry has played an increasingly important role in understanding the properties of 5-Bromo-2-(2-bromoacetyl)benzo[d]oxazole. Molecular modeling studies can predict binding affinities, identify key interaction hotspots, and guide optimization efforts. These virtual experiments complement traditional wet-lab approaches by providing rapid screening of potential modifications before experimental validation.

The environmental impact of synthesizing and handling 5-Bromo-2-(2-bromoacetyl)benzo[d]oxazole is another consideration that modern research emphasizes. Green chemistry principles advocate for sustainable practices that minimize waste and hazardous exposures. Innovations such as catalytic methods under mild conditions or solvent-free reactions contribute to more environmentally benign processes while maintaining high efficiency.

In conclusion,5-Bromo-2-(2-bromoacetyl)benzo[d]oxazole (CAS No. 1806572-28-0) represents a compelling example of how structural complexity can be leveraged to develop novel therapeutic agents. Its unique combination of functional groups makes it a versatile intermediate for medicinal chemists seeking to design molecules with improved efficacy and selectivity. As research continues to uncover new applications for this compound and related derivatives,5-Bromo-2-(2-bromoacetyl)benzo[d]oxazole is poised to remain at the forefront of pharmaceutical innovation.